molecular formula C9H9NO2 B8317279 3-Methyl-6-nitrostyrene

3-Methyl-6-nitrostyrene

Cat. No.: B8317279
M. Wt: 163.17 g/mol
InChI Key: MFYNCWQFZZENAV-UHFFFAOYSA-N
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Description

3-Methyl-6-nitrostyrene is a useful research compound. Its molecular formula is C9H9NO2 and its molecular weight is 163.17 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C9H9NO2

Molecular Weight

163.17 g/mol

IUPAC Name

2-ethenyl-4-methyl-1-nitrobenzene

InChI

InChI=1S/C9H9NO2/c1-3-8-6-7(2)4-5-9(8)10(11)12/h3-6H,1H2,2H3

InChI Key

MFYNCWQFZZENAV-UHFFFAOYSA-N

Canonical SMILES

CC1=CC(=C(C=C1)[N+](=O)[O-])C=C

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a suspension of methyltriphenylphosphnium bromide (18.86 g, 52.8 mmol) in THF (120 mL) was added 0.5M potassium hexamethyldisilazide in toluene (106 mL, 53.0 mmol) at -10° C. The mixture was stirred for 40 min at the same temperature and 3-methyl-6-nitrobenzaldehyde (8.0 g, 48 mmol) in THF (60 mL) was added. The mixture was stirred for 1 h at -10° C. and 0.2N hydrochloric acid (400 mL) was added. The mixture was extracted with ethyl acetate, washed with brine, dried over magnesium sulfate, and concentrated. The residue was purified by silica gel column chromatography with 15:1 hexane/ethyl acetate to give 5.10 g of the title compound (65%).
Quantity
18.86 g
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120 mL
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0 (± 1) mol
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106 mL
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8 g
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60 mL
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400 mL
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Yield
65%

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